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Compound Name: Anipamil

Cat. No.: B15619871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anipamil is a potent and long-acting phenylalkylamine L-type calcium channel blocker.[1] As

an analog of verapamil, it exhibits high affinity for the myocardium.[2] Its primary mechanism of

action involves the inhibition of calcium influx through voltage-gated L-type calcium channels,

which are crucial for excitation-contraction coupling in cardiac and smooth muscle cells. While

extensively studied for its cardiovascular effects, Anipamil also presents a valuable tool for

researchers in cellular biology and drug discovery as a selective blocker of L-type calcium

channels in fluorescence microscopy-based calcium imaging experiments. These application

notes provide a comprehensive overview and a detailed protocol for the utilization of Anipamil
to dissect the role of L-type calcium channels in intracellular calcium signaling.

Mechanism of Action
Anipamil, like other phenylalkylamines, binds to the open state of the L-type calcium channel

from the intracellular side. This binding effectively occludes the channel pore, thereby

preventing the influx of extracellular calcium into the cell. This action leads to a reduction in the

intracellular calcium concentration ([Ca²⁺]i) that is dependent on L-type channel activity,

resulting in effects such as negative inotropy in cardiac muscle and vasodilation in smooth

muscle.[1] Anipamil interacts competitively with the phenylalkylamine binding sites within the

alpha-1 subunit of the L-type calcium channel.[3]
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Application in Fluorescence Microscopy for Calcium
Imaging
In the context of fluorescence microscopy, Anipamil can be employed as a pharmacological

tool to:

Isolate calcium signals: By selectively blocking L-type calcium channels, researchers can

distinguish the contribution of these channels to global intracellular calcium transients from

other calcium sources, such as release from intracellular stores (e.g., endoplasmic reticulum)

or influx through other types of calcium channels.

Probe cellular function: Investigate the role of L-type calcium channel-mediated calcium

influx in various cellular processes, including but not limited to, gene expression, cell

proliferation, apoptosis, and neurotransmission.

Screen for drug candidates: In high-throughput screening assays, Anipamil can serve as a

reference compound for the identification of novel L-type calcium channel modulators.

Quantitative Data
The following table summarizes key quantitative parameters for Anipamil, providing a

reference for experimental design.

Parameter Value Species/Tissue Comments Reference

Binding Affinity

(Ki)
471 ± 52 nM

Rat Cardiac

Membranes

Determined by

displacement of

[³H]-

desmethoxyvera

pamil.

[3]

Effective

Concentration

Range

10⁻⁸ - 10⁻⁴ mol/L
Isolated Rabbit

Heart

Concentration

range for

observing

negative

inotropic effects.

[1]
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Signaling Pathway of Anipamil Action
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1. Cell Culture
Plate cells on imaging dish

2. Dye Loading
Incubate with Calcium Indicator

(e.g., Fura-2 AM)

3. Baseline Imaging
Record resting fluorescence

4. Stimulation 1 (Control)
Apply depolarizing stimulus

Record Ca²⁺ transient

5. Washout

6. Anipamil Incubation
Treat cells with Anipamil

7. Stimulation 2 (Treatment)
Apply depolarizing stimulus

Record Ca²⁺ transient

8. Data Analysis
Compare Ca²⁺ transients
(Control vs. Treatment)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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